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Compound of Interest

Compound Name: D-Dulcitol-2-13C

Cat. No.: B1161171

Executive Summary & Immediate Safety Directive

D-Dulcitol-2-13C (Galactitol-2-13C) is a stable isotope-labeled sugar alcohol. It is non-
radioactive and generally non-toxic.

Crucial Operational Directive:

o DO NOT dispose of this material in radioactive waste streams. Doing So incurs unnecessary
costs and regulatory scrutiny.

e DO NOT pour down the drain without specific institutional approval. While chemically benign,
sugar alcohols increase Biological Oxygen Demand (BOD) in wastewater systems.

o DO segregate based on the matrix (Solid Chemical vs. Solvent Mixture vs. Biological
Sample).

Material Characterization & Hazard Profile

Before disposal, verify the material identity against the following physical properties. The

C label does not alter the chemical toxicity profile compared to the unlabeled isotopologue.
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Specification

Chemical Name

D-Dulcitol-2-13C (Synonym: Galactitol)

CAS Number (Unlabeled)

608-66-2

Isotope Type

Stable Carbon-13 (

C) - Non-Radioactive

Physical State

White crystalline powder

Solubility

Soluble in water; slightly soluble in ethanol

EPA Hazardous Waste Code

None (Not P-listed or U-listed)

Primary Hazard

Low.[1] Possible mild irritation (eyes/inhalation)

from dust.

Scientific Insight: The

C nucleus is a stable isotope with a natural abundance of ~1.1%. In this product,

the enrichment is >99%.[2][3] It emits no ionizing radiation and requires no shielding

or Radiation Safety Officer (RSO) intervention for disposal [1, 5].

Disposal Decision Matrix

The correct disposal method depends entirely on the experimental state of the material. Use

the following logic flow to determine the appropriate waste stream.
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Waste Generated:
D-Dulcitol-2-13C

Is the material mixed with
biologicals (cells, urine, plasma)?

YES (Metabolic Studies)

DISPOSAL PATH A:
Biological Waste Container
(Red Bag/Bin)

Is it mixed with hazardous solvents
(Acetonitrile, Methanol, etc.)?

ES (LC-MS Prep)

DISPOSAL PATH B:
Hazardous Chemical Waste
(Segregate Halogenated vs Non-Halogenated)

Is it a pure solid or
benign aqueous solution?

ES (Expired/Excess)

DISPOSAL PATH C:
Non-Hazardous Chemical Waste
(Solid or Liquid)

Click to download full resolution via product page

Figure 1: Decision tree for segregating D-Dulcitol-2-13C waste streams based on experimental

matrix.

Detailed Disposal Protocols
Scenario A: Pure Chemical (Expired or Excess Solid)

Context: You have a vial of expired powder or excess weighed material.
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» Container: Use a high-density polyethylene (HDPE) or glass container. The original shipping
vial is acceptable if the label is defaced or marked "WASTE."

o Labeling: Apply a hazardous waste label (even for non-hazardous chemicals, this is best
practice for inventory control).

o Content: "Non-Hazardous Waste: D-Dulcitol-2-13C."
o Hazard Checkbox: Select "None" or "Irritant” (if dust is a concern).
» Disposal Action: Place in the lab's Solid Chemical Waste drum.

o Note: Do not place in regular trash.[4] While legal in some jurisdictions for benign sugars,
lab janitorial staff may mistake chemical vials for hazardous material, triggering false
alarms [11, 19].

Scenario B: Solvent Mixtures (LC-MS/NMR Samples)

Context: Material is dissolved in Acetonitrile/Water or Methanol/Water for metabolic flux
analysis.

Segregation: Determine if the solvent is halogenated (e.g., Chloroform) or non-halogenated
(e.g., Methanol, Acetonitrile).

Accumulation: Pour into the appropriate Flammable/Solvent Waste carboy.

Labeling: List all components.

o Example: "Acetonitrile (50%), Water (50%), Trace D-Dulcitol-13C."

Caution: Ensure the carboy is grounded during transfer to prevent static discharge, a
standard safety protocol for organic solvents [15].

Scenario C: Biological Matrices (In Vitro/In Vivo)

Context: The isotope was added to cell culture media or is present in urine/plasma samples.[5]

 Classification: The biological hazard overrides the chemical nature of the isotope.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1161171?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://pmc.ncbi.nlm.nih.gov/articles/PMC12704460/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Solid Bio-Waste: Pipette tips, plates, and flasks go into Red Biohazard Bags.

 Liquid Bio-Waste: Aspirate media/urine into a collection flask containing bleach (sodium
hypochlorite) to a final concentration of 10%, or as per your Biosafety Level (BSL) protocol.

e Disposal: Autoclave or hand over to a medical waste contractor. The
C isotope remains stable during autoclaving and poses no release risk [11].
Regulatory & Environmental Compliance

Why "No Drain Disposal"?

Although D-Dulcitol is non-toxic, disposing of sugar alcohols down the drain increases the
Biological Oxygen Demand (BOD) of the wastewater. High BOD levels can deplete oxygen in
aquatic systems, harming marine life. Furthermore, many municipal water authorities strictly
prohibit the discharge of any laboratory chemical inventory, regardless of toxicity, to maintain
water quality standards [19].

Isotope "Recovery" vs. Disposal

For small laboratory quantities (<59), recovery of the

C isotope is economically unfeasible due to the energy cost of re-purification. Disposal is the
standard lifecycle end-point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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